[2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol

• IUPAC Name: [2-[(2-methylquinolin-6-yl)methylamino]phenyl]methanol
• InChI: InChI=1S/C18H18N2O/c1-13-6-8-15-10-14(7-9-18(15)20-13)11-19-17-5-3-2-4-16(17)12-21/h2-10,19,21H,11-12H2,1H3
• InChI Key: RTRPUUXALPELIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C=C(C=C2)CNC3=CC=CC=C3CO
• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol

Description

[2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol, also known as MMQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMQ is a derivative of quinoline, which is a heterocyclic compound that is widely used in the synthesis of various chemicals and drugs.

Scientific Research Applications

[2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has been studied extensively for its potential applications in scientific research. One of the main areas of research has been its use as a fluorescent probe for the detection of metal ions. [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has been shown to selectively bind to certain metal ions such as zinc, copper, and iron, and emit fluorescence upon binding. This property makes [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol a useful tool for studying metal ion homeostasis in biological systems.
Another area of research has been the use of [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol as a photosensitizer for photodynamic therapy. [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has been shown to have high singlet oxygen quantum yield, which makes it a promising candidate for use in cancer treatment. In addition, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol is not well understood. However, it is believed that [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol binds to certain proteins or enzymes in the body, which leads to its biological effects. For example, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This property makes [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol a potential candidate for the treatment of Alzheimer's disease, which is characterized by a decrease in acetylcholine levels in the brain.
Biochemical and Physiological Effects
[2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has been shown to have various biochemical and physiological effects in the body. For example, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has been shown to increase the levels of reactive oxygen species (ROS) in cells, which can lead to oxidative stress and cell death. In addition, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, which is a programmed cell death mechanism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol in lab experiments is its fluorescent properties. [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol emits strong fluorescence upon binding to certain metal ions, which makes it a useful tool for studying metal ion homeostasis in biological systems. In addition, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has also been shown to have potential applications in photodynamic therapy and the treatment of neurodegenerative diseases.
However, there are also some limitations to using [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol in lab experiments. For example, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments. In addition, the mechanism of action of [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol is not well understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol. One area of research is the development of new synthesis methods for [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol that are more efficient and cost-effective. Another area of research is the investigation of the mechanism of action of [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol, which could lead to the development of new drugs for the treatment of various diseases.
In addition, there is also potential for the development of new applications for [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol in scientific research. For example, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol could be used as a tool for studying the role of metal ions in various biological processes. Furthermore, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol could also be used as a photosensitizer for the treatment of other diseases such as bacterial infections.
Conclusion
In conclusion, [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol is a chemical compound that has been extensively studied for its potential applications in scientific research. [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has been shown to have various properties such as fluorescent properties, photosensitizing properties, and cytotoxic properties. [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol has potential applications in the detection of metal ions, photodynamic therapy, and the treatment of neurodegenerative diseases. However, there are also limitations to using [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol in lab experiments, such as its cytotoxic effects and the lack of understanding of its mechanism of action. Further research is needed to fully understand the potential applications of [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol in scientific research.

Synthesis Methods

The synthesis of [2-[(2-Methylquinolin-6-yl)methylamino]phenyl]methanol involves the reaction of 2-methylquinoline with paraformaldehyde and an amine. The reaction is typically carried out in the presence of a catalyst such as zinc chloride or magnesium sulfate. The resulting product is then purified using various techniques such as column chromatography or recrystallization.